Cas no 53391-61-0 (2-(methylsulfanyl)-1H-pyrrole)

• Product Name: 2-(methylsulfanyl)-1H-pyrrole
• CAS No: 53391-61-0
• MF: C₅H₇NS
• MW: 113.180779695511
• MDL: MFCD09952556
• CID: 357407
• PubChem ID: 11007857
• Update Time: 2025-04-19

2-(methylsulfanyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-(methylthio)-
• 2-methylsulfanyl-1H-pyrrole
• 1H-Pyrrole,2-(methylthio)
• 2-(methylsulfanyl)-1H-pyrrole
• 2-(methylthio)pyrrole
• 2-Methylmercapto-pyrrol
• 2-methylsulfanyl-pyrrole
• 2-methylthio-1H-pyrrole
• 2-thiomethylpyrrole
• 53391-61-0
• EN300-325314
• 2-methylthiopyrrole
• SCHEMBL6209082
• MFCD09952556
• VPNDTMYJCNBLAI-UHFFFAOYSA-N
• DTXSID00451553
• AKOS006313195
• SCHEMBL1862371
• SY325226
• 2-(methylthio)-1H-pyrrole

• MDL： MFCD09952556
• Inchi： 1S/C5H7NS/c1-7-5-3-2-4-6-5/h2-4,6H,1H3
• InChI Key： VPNDTMYJCNBLAI-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CN1

Computed Properties

• Exact Mass: 113.03000
• Monoisotopic Mass: 113.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.09000
• LogP: 1.73660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers